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Compound of Interest

Compound Name: 2,3-Difluoro-4-methoxyaniline

Cat. No.: B125198

Disclaimer: Specific safety and toxicity data for 2,3-Difluoro-4-methoxyaniline (CAS No.
155020-51-2) is not readily available in public literature.[1] This guide has been compiled using
data from structurally related isomers, including 3,5-Difluoro-4-methoxyaniline and other
difluoroaniline derivatives. The information herein should be treated as a baseline for safe
handling, and a comprehensive, substance-specific risk assessment should be conducted
before use.

This document provides an in-depth technical overview of the known and anticipated safety
considerations, handling protocols, and emergency procedures for 2,3-Difluoro-4-
methoxyaniline. It is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Section 1: Hazard Identification and Classification

Based on data from analogous compounds, 2,3-Difluoro-4-methoxyaniline is anticipated to
be a hazardous substance. The primary routes of exposure are inhalation, skin contact, and
ingestion. The following tables summarize the expected GHS hazard classifications and
statements.

Table 1: GHS Hazard Classification (Anticipated)

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b125198?utm_src=pdf-interest
https://www.benchchem.com/product/b125198?utm_src=pdf-body
https://www.chemical-suppliers.eu/enp/difluoro-methoxyaniline-PX4699
https://www.benchchem.com/product/b125198?utm_src=pdf-body
https://www.benchchem.com/product/b125198?utm_src=pdf-body
https://www.benchchem.com/product/b125198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 3
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2

Source: Compiled from data for analogous compounds like 3,5-Difluoro-4-methoxyaniline.

Table 2: Hazard and Precautionary Statements (Anticipated)
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Code

Statement

Hazard Statements

H302 Harmful if swallowed.

H311 Toxic in contact with skin.
H332 Harmful if inhaled.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

Precautionary Statements

Avoid breathing

P261 _

dust/fume/gas/mist/vapors/spray.[2]

Do not eat, drink or smoke when using this
P270

product.[2]
280 Wear protective gloves/protective clothing/eye

protection/face protection.[2]

IF SWALLOWED: Call a POISON
P301+P312 )

CENTER/doctor if you feel unwell.[2]
P302+P352 IF ON SKIN: Wash with plenty of water.[2]

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.[2]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
312 Call a POISON CENTER or doctor/physician if

you feel unwell.

Take off immediately all contaminated clothing
P361+P364 )

and wash it before reuse.[2]
P405 Store locked up.[2]
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PEOL Dispose of contents/container to an approved
waste disposal plant.

Source: Compiled from safety data sheets of structurally similar compounds.[2][3]

Section 2: Physical and Chemical Properties

Quantitative physical and chemical data for 2,3-Difluoro-4-methoxyaniline is limited. The
following table provides data for a closely related isomer, 3,5-Difluoro-4-methoxyaniline, for
reference.

Table 3: Physical and Chemical Properties of 3,5-Difluoro-4-methoxyaniline

Property Value

CAS Number 363-47-3
Molecular Formula C7H7F2NO
Molecular Weight 159.13 g/mol

Source: Santa Cruz Biotechnology.[4]

Section 3: Experimental Protocols: Safe Handling
and Storage

Adherence to strict laboratory protocols is essential when handling fluorinated anilines.
3.1 Engineering Controls

o Ventilation: Always handle this compound in a well-ventilated area.[2][3] Use of a certified
chemical fume hood is mandatory to minimize inhalation exposure.

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and in close proximity to the workstation.[3]

3.2 Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical to prevent exposure. The following diagram
illustrates the relationship between PPE and routes of exposure.

PPE Selection Logic for Chemical Handling

Skin/Dermal Contact Eye Contact

Safe Work Practices
No Eating, Drinking, or Smoking

Thorough Hand Washing

Inhalation

Eye/Face Protection
(Safety Goggles, Face Shield)

Hand Protection Body Protection
(Chemical-Resistant Gloves) (Lab Coat, Apron, Coveralls)

Respiratory Protection
(NIOSH-approved Respirator)

Click to download full resolution via product page
Caption: PPE selection based on potential routes of chemical exposure.

o Eye and Face Protection: Wear chemical safety goggles that comply with OSHA 29 CFR
1910.133 or European Standard EN166.[3] A face shield may be necessary for splash-prone
operations.

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene). Inspect
gloves for integrity before each use and dispose of them properly after handling.

o Clothing: Wear a lab coat, and consider additional protective clothing to prevent skin

exposure.[3]
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» Respiratory Protection: If dust or aerosols are generated, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[3]

3.3 Handling Procedures

Avoid all personal contact, including inhalation and contact with skin and eyes.[2]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[3]

Wash hands and any exposed skin thoroughly after handling.[3]

Keep containers tightly closed when not in use.[3]

Avoid the formation of dust and aerosols.[3]

3.4 Storage Conditions

o Store in a cool, dry, and well-ventilated area.[2]

» Keep containers securely sealed and protected from physical damage.[2]

» Store locked up, away from incompatible materials such as strong oxidizing agents, acids,
and acid chlorides.[2][5]

Section 4: Emergency and First Aid Protocols

Immediate and appropriate action is crucial in the event of an exposure. The following workflow
outlines the general first aid response.
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First Aid Response Workflow for Chemical Exposure

Exposure Occurs

Ingestion |

I i | | Skin Contact | | Eye Contact |

Move to fresh air. Remove contaminated clothing. Rinse eyes cautiously with water for at least 15 minutes. Do NOT induce vomiting.
Provide artificial respiration if not breathing. Flush skin with water for 15 minutes. Remove contact lenses if possible. Rinse mouth with water.

Seek Immediate Medical Attention
(Show SDS to Doctor)

Click to download full resolution via product page
Caption: Logical workflow for first aid measures following an exposure incident.
4.1 Eye Contact

« Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3][5][6]

* Remove contact lenses if present and easy to do. Continue rinsing.[3]
o Seek immediate medical attention.[3][5]

4.2 Skin Contact
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e Immediately take off all contaminated clothing.[3]

e Wash off with plenty of soap and water for at least 15 minutes.[3][7]

o Seek immediate medical attention.[3][5]

4.3 Inhalation

» Remove the victim to fresh air and keep them at rest in a position comfortable for breathing.

[31[6][7]
« If breathing has stopped or is difficult, provide artificial respiration or oxygen.[6][7]
o Seek immediate medical attention.[3][6]

4.4 Ingestion

Do NOT induce vomiting.[3][5]

Rinse mouth with water.[3][7]

Never give anything by mouth to an unconscious person.[7]

Call a physician or poison control center immediately.[3][5]

Section 5: Firefighting and Accidental Release
Measures

5.1 Firefighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder,
or appropriate foam.[5][8]

» Specific Hazards: Thermal decomposition can produce irritating and toxic gases, including
carbon oxides (CO, COz), nitrogen oxides (NOx), and hydrogen fluoride.[5][8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][5][8]
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5.2 Accidental Release Measures

e Personal Precautions: Evacuate personnel to safe areas.[3] Wear appropriate personal
protective equipment (see Section 3.2). Avoid breathing vapors, mist, or gas, and prevent
contact with skin and eyes.[3]

e Environmental Precautions: Prevent the product from entering drains or waterways.
e Containment and Cleanup:

o For spills, absorb with an inert material (e.g., sand, vermiculite, earth).[2]

o Collect the material into a suitable, labeled container for disposal.[2][3]

o Ventilate the area and wash the spill site after material pickup is complete.

The following diagram illustrates a standard workflow for responding to a chemical spill.
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General Chemical Spill Response Workflow

Spill Detected

Evacuate Area
Alert Personnel

Y

Assess Spill
(Identify Chemical, Quantity)

Don Appropriate PPE

Contain the Spill
(Use absorbents, dikes)

Clean Up Spill
(Collect waste)

Decontaminate Area
and Equipment

Dispose of Waste
(Follow regulations)

Report Incident

Click to download full resolution via product page

Caption: A stepwise workflow for safely managing chemical spills in a lab.
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Section 6: Stability and Reactivity

Chemical Stability: Assumed to be stable under recommended storage conditions.
Conditions to Avoid: Heat, flames, and sources of ignition.[5]

Incompatible Materials: Strong oxidizing agents, strong acids, acid anhydrides, and acid
chlorides.[5]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, nitrogen oxides, and hydrogen fluoride.[5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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